Cas no 107416-80-8 (Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate)

• Product Name: Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
• CAS No: 107416-80-8
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 2855505
• Update Time: 2023-08-10

Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate
• Oxo-(2,3,4-trimethoxyphenyl)acetic acid ethyl ester
• Ethyl 2-oxo-2-(2,3,4-trimethoxyphenyl)acetate

• Inchi： 1S/C13H16O6/c1-5-19-13(15)10(14)8-6-7-9(16-2)12(18-4)11(8)17-3/h6-7H,5H2,1-4H3
• InChI Key： YHYYCIOQIQUVBX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(C(=O)OCC)=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 71.1